Cas no 84380-10-9 (4,7,8,9-Tetra-O-acetyl-N-acetylneuraminic Acid Methyl Ester)

• Product Name: 4,7,8,9-Tetra-O-acetyl-N-acetylneuraminic Acid Methyl Ester
• CAS No: 84380-10-9
• MF: C₂₀H₂₉NO₁₃
• MW: 491.443167448044
• MDL: MFCD08276266
• CID: 720547
• PubChem ID: 87557893
• Update Time: 2025-09-26

4,7,8,9-Tetra-O-acetyl-N-acetylneuraminic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• b-Neuraminic acid, N-acetyl-,methyl ester, 4,7,8,9-tetraacetate
• 4,7,8,9-Tetra-O-acetyl-N-acetylneuraminic Acid Methyl Ester
• methyl (2S,4S,5R,6R)-5-acetamido-4-acetyloxy-2-hydroxy-6-[(1S,2R)-1,2,3-triacetyloxypropyl]oxane-2-carboxylate
• 4,7,8,9-tetra-O-acetyl sialic acid
• 4,7,8,9-Tetra-O-acetyl-D-neuraminic acid methyl ester
• D-glycero-b-D-galacto-2-Nonulopyranosonicacid,5-(acetylamino)-3,5-dideoxy-,methyl ester,4,7,8,9-tetraacetate
• N-Acetylneuraminic Acid Methyl Ester 4,7,8,9-Tetraacetate
• pentaacetyl neuraminic acid methyl ester
• Methyl 5-Acetamido-4,7,8,9-tetra-O-acetyl-3,5-dideoxy-D-glycero-D-galacto-2-nonulopyranosonate
• methyl 4,7,8,9-tetra-O-acetyl-N-acetylneuraminate
• methyl 5-acetamido-4,7,8,9-tetra-o-acetyl-3,5-dideoxy-beta-d-glycero-d-galacto-2-nonulopyranosylonat
• 4-O,N,7-O,8-O,9-O-Pentaacetyl-beta-neuraminic acid methyl ester
• 4,7,8,9-Tetra-O-acetyl-N-
• SCHEMBL3698732
• DTXSID10456014
• T71380
• Methyl 4,7,8,9-tetra-O-acetyl-N-acetylneuraminate, 95%
• W-203914
• Methyl 5-acetamido-4,7,8,9-tetra-O-acetyl-3,5-dideoxy-D-glycero-beta-D-galacto-non-2-ulopyranosonate
• methyl4,7,8,9-tetra-O-acetyl-N-acetylneuraminate
• 84380-10-9
• CS-0226056
• (1S,2R)-1-((2R,3R,4S,6S)-3-Acetamido-4-acetoxy-6-hydroxy-6-(methoxycarbonyl)tetrahydro-2H-pyran-2-yl)propane-1,2,3-triyl triacetate
• METHYL (2S,4S,5R,6R)-4-(ACETYLOXY)-5-ACETAMIDO-2-HYDROXY-6-[(1S,2R)-1,2,3-TRIS(ACETYLOXY)PROPYL]OXANE-2-CARBOXYLATE

• MDL： MFCD08276266
• Inchi： 1S/C20H29NO13/c1-9(22)21-16-14(31-11(3)24)7-20(28,19(27)29-6)34-18(16)17(33-13(5)26)15(32-12(4)25)8-30-10(2)23/h14-18,28H,7-8H2,1-6H3,(H,21,22)/t14-,15+,16+,17+,18+,20-/m0/s1
• InChI Key： CAKDMYCBPKFKCV-DCDDNHAVSA-N
• SMILES： O1[C@](C(=O)OC)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OC(C)=O)O

Computed Properties

• Exact Mass: 491.16400
• Monoisotopic Mass: 491.16388998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 190
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Density: 1.348
• Melting Point: 185-189 °C
• Boiling Point: 581.736°C at 760 mmHg
• Flash Point: 305.623°C
• Refractive Index: 1.509
• PSA: 190.06000
• LogP: -1.10930

4,7,8,9-Tetra-O-acetyl-N-acetylneuraminic Acid Methyl Ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：<0°C